1-(dimethylphosphoryl)propa-1,2-diene
Overview
Description
1-(Dimethylphosphoryl)propa-1,2-diene, also known by its IUPAC name dimethyl (propa-1,2-dien-1-yl)phosphine oxide, is a chemical compound with the molecular formula C5H9OP. This compound is characterized by the presence of a phosphoryl group attached to a propa-1,2-diene moiety. It has a molecular weight of 116.1 g/mol and is identified by the CAS number 3356-35-2 .
Preparation Methods
The synthesis of 1-(dimethylphosphoryl)propa-1,2-diene typically involves the reaction of propargyl alcohol with dimethylphosphoryl chloride under basic conditions. The reaction proceeds through the formation of an intermediate, which subsequently undergoes rearrangement to yield the desired product. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane .
Chemical Reactions Analysis
1-(Dimethylphosphoryl)propa-1,2-diene undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding phosphine oxides.
Reduction: Reduction reactions can convert the phosphoryl group to a phosphine group.
Substitution: The diene moiety can participate in substitution reactions, particularly with nucleophiles.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines .
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields phosphine oxides, while reduction can produce phosphines.
Scientific Research Applications
1-(Dimethylphosphoryl)propa-1,2-diene has various applications in scientific research:
Chemistry: It is used as a building block for the synthesis of new compounds and as a reagent in organic synthesis.
Polymer Chemistry: The compound serves as a cross-linker in the preparation of polymers.
Biology and Medicine:
Mechanism of Action
The mechanism of action of 1-(dimethylphosphoryl)propa-1,2-diene involves its reactivity with various chemical species. The phosphoryl group can participate in nucleophilic substitution reactions, while the diene moiety can undergo addition reactions. These interactions enable the compound to act as a versatile reagent in organic synthesis .
Comparison with Similar Compounds
1-(Dimethylphosphoryl)propa-1,2-diene can be compared with other similar compounds such as:
Dimethylphosphine oxide: Lacks the diene moiety, making it less reactive in certain types of reactions.
Propargyl alcohol: Contains a hydroxyl group instead of a phosphoryl group, leading to different reactivity patterns.
Dimethylphosphoryl chloride: Used as a reagent in the synthesis of this compound, but lacks the diene structure.
The uniqueness of this compound lies in its combination of a phosphoryl group and a diene moiety, which imparts distinct reactivity and versatility in chemical synthesis.
Properties
CAS No. |
3356-35-2 |
|---|---|
Molecular Formula |
C5H9OP |
Molecular Weight |
116.1 |
Purity |
95 |
Origin of Product |
United States |
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